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Compound of Interest

Compound Name: Methyl 3-oxo-2-phenylpropanoate

CAS No.: 5894-79-1

Cat. No.: B1295125

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 3-oxo-2-phenylpropanoate is a key chemical intermediate with significant applications

in the pharmaceutical industry. This technical guide provides a comprehensive overview of its

chemical identity, physicochemical properties, synthesis, and its crucial role in the synthesis of

important drug molecules. Detailed experimental protocols and a diagrammatic representation

of its synthetic utility are presented to support research and development activities.

Chemical Identity and Properties
IUPAC Name: methyl 3-oxo-2-phenylpropanoate

Synonyms:

Methyl α-formylphenylacetate

Methyl 2-formyl-2-phenylacetate
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Benzeneacetic acid, α-formyl-, methyl ester

3-Oxo-2-phenylpropionic acid methyl ester

Molecular Formula: C₁₀H₁₀O₃

Molecular Weight: 178.18 g/mol

CAS Number: 5894-79-1

Physicochemical Properties:

The following table summarizes the key physicochemical properties of Methyl 3-oxo-2-
phenylpropanoate.

Property Value Reference

Appearance
White to off-white crystalline

powder

Melting Point 104-106 °C

Boiling Point 262.3 ± 28.0 °C at 760 mmHg

Density 1.183 g/cm³

Solubility
Soluble in methanol, ethanol,

and other organic solvents.

pKa 8.35 ± 0.20 (Predicted)

Synthesis of Methyl 3-oxo-2-phenylpropanoate
Methyl 3-oxo-2-phenylpropanoate is commonly synthesized via a Claisen condensation

reaction. This reaction involves the condensation of methyl phenylacetate with a suitable

formylating agent, such as methyl formate, in the presence of a strong base like sodium

methoxide.

General Reaction Scheme

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1295125/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-3-oxo-2-phenylpropanoate
https://www.benchchem.com/product/b1295125/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-3-oxo-2-phenylpropanoate
https://www.benchchem.com/product/b1295125/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-3-oxo-2-phenylpropanoate
https://www.benchchem.com/product/b1295125/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-3-oxo-2-phenylpropanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl Phenylacetate

Methyl 3-oxo-2-phenylpropanoate

1. Base

Methyl Formate

2. Electrophile

Sodium Methoxide

Methanol

Byproduct

Click to download full resolution via product page

Caption: Claisen condensation for the synthesis of Methyl 3-oxo-2-phenylpropanoate.

Detailed Experimental Protocol
Materials:

Methyl phenylacetate

Methyl formate

Sodium methoxide

Anhydrous diethyl ether

Hydrochloric acid (10% aqueous solution)
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Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser with a drying tube is charged with a solution of

sodium methoxide in anhydrous diethyl ether.

Addition of Reactants: A mixture of methyl phenylacetate and methyl formate is added

dropwise to the stirred solution of sodium methoxide at room temperature.

Reaction: After the addition is complete, the reaction mixture is stirred at room temperature

for several hours until the reaction is complete (monitored by TLC).

Quenching: The reaction is quenched by the slow addition of 10% hydrochloric acid until the

mixture is acidic.

Extraction: The organic layer is separated, and the aqueous layer is extracted with diethyl

ether. The combined organic extracts are washed sequentially with saturated sodium

bicarbonate solution and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by recrystallization from a suitable solvent system

(e.g., ethanol/water) to yield pure Methyl 3-oxo-2-phenylpropanoate.

Role in Drug Synthesis
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Methyl 3-oxo-2-phenylpropanoate is a pivotal intermediate in the synthesis of several

important pharmaceuticals, most notably the anticholinergic drugs Atropine and Ipratropium

Bromide.

Synthetic Pathway to Atropine and Ipratropium Bromide
The following diagram illustrates the synthetic route from Methyl 3-oxo-2-phenylpropanoate
to these active pharmaceutical ingredients.
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Caption: Synthetic pathway from Methyl 3-oxo-2-phenylpropanoate to Atropine and

Ipratropium Bromide.

Conclusion
Methyl 3-oxo-2-phenylpropanoate is a versatile and valuable building block in organic

synthesis, particularly for the preparation of anticholinergic drugs. A thorough understanding of

its properties and synthetic methodologies is essential for researchers and professionals in the

field of drug development. The information provided in this guide serves as a comprehensive

resource to facilitate further research and application of this important chemical intermediate.

To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3-oxo-2-
phenylpropanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295125/docs#an-in-depth-technical-guide-to-
methyl-3-oxo-2-phenylpropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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